Cas no 1217752-84-5 (1-(dipropylamino)-3-({1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl}oxy)propan-2-ol hydrochloride)

• Product Name: 1-(dipropylamino)-3-({1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl}oxy)propan-2-ol hydrochloride
• CAS No: 1217752-84-5
• MF: C₁₉H₃₈ClNO₂
• MW: 347.963525295258
• CID: 5394768
• Update Time: 2025-10-19

1-(dipropylamino)-3-({1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl}oxy)propan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-(dipropylamino)-3-[(1,7,7-trimethylbicyclo[2.2.1]hept-2-yl)oxy]-, hydrochloride (1:1)
• 1-(dipropylamino)-3-({1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl}oxy)propan-2-ol hydrochloride

• Inchi： 1S/C19H37NO2.ClH/c1-6-10-20(11-7-2)13-16(21)14-22-17-12-15-8-9-19(17,5)18(15,3)4;/h15-17,21H,6-14H2,1-5H3;1H
• InChI Key： HFROLRHQELLGDR-UHFFFAOYSA-N
• SMILES： C(N(CCC)CCC)C(O)COC1CC2C(C)(C)C1(C)CC2.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on 1-(dipropylamino)-3-({1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl}oxy)propan-2-ol hydrochloride

Compound CAS No. 1217752-84-5: 1-(dipropylamino)-3-({1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl}oxy)propan-2-ol hydrochloride

The compound with CAS No. 1217752-84-5, known as 1-(dipropylamino)-3-({1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl}oxy)propan-2-ol hydrochloride, is a highly specialized chemical entity with unique structural and functional properties. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its complex bicyclic framework and functional groups. The bicyclo[2.2.1]heptane core, substituted with trimethyl groups and a dipropylamino moiety, contributes to its distinctive chemical behavior and potential applications.

Recent studies have highlighted the importance of such bicyclic structures in drug design and development. The trimethyl substitution on the bicyclo[2.2.1]heptane ring enhances the molecule's stability and bioavailability, making it a promising candidate for various therapeutic applications. Additionally, the presence of the dipropylamino group introduces versatile reactivity, enabling the compound to participate in a wide range of chemical transformations.

One of the most notable aspects of this compound is its ability to act as a versatile building block in organic synthesis. Researchers have demonstrated that the hydroxyl group at the propanol position can be readily modified to introduce additional functionality, such as esterification or etherification. This flexibility has led to its use in constructing complex molecular architectures for drug discovery programs targeting various disease states.

In terms of pharmacological properties, this compound exhibits interesting bioactivity profiles that are currently under investigation. Preclinical studies suggest that it may possess anti-inflammatory and analgesic properties, which could be attributed to its interaction with specific cellular pathways involved in pain perception and inflammation regulation.

The synthesis of 1-(dipropylamino)-3-({1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl}oxy)propan-2-ol hydrochloride involves a multi-step process that combines advanced organic chemistry techniques such as ring-closing metathesis and nucleophilic substitution reactions. The optimization of these steps has been a focus of recent research efforts to improve yield and purity.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Studies indicate that it undergoes slow hydrolysis under specific conditions, which may influence its persistence in natural environments.

In conclusion, CAS No. 1217752-84-5 represents a significant advancement in chemical synthesis and molecular design. Its unique structure and functional groups make it a valuable tool for researchers across multiple disciplines seeking innovative solutions in drug development and materials science.